Cas no 6884-87-3 (N-[4-(methylsulfamoyl)phenyl]acetamide)

N-[4-(methylsulfamoyl)phenyl]acetamide structure
6884-87-3 structure
Product Name:N-[4-(methylsulfamoyl)phenyl]acetamide
CAS No:6884-87-3
MF:C9H12N2O3S
MW:228.268180847168
CID:1735466
PubChem ID:145971
Update Time:2025-04-21

N-[4-(methylsulfamoyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(methylsulfamoyl)phenyl]acetamide
    • N-methyl-4-(acetamido)benzenesulfonamide
    • 4-acetamido-N-methylbenzenesulphonamide
    • ST50919936
    • N4-Acetyl-N1-methylsulfanilamide
    • Acetamide, N-(4-((methylamino)sulfonyl)phenyl)-
    • N(sup 4)-Acetyl-N(sup 1)-methylsulfanilamide
    • N-(4-Methylsulfamoylphenyl)acetamide
    • N-(4-((Methylamino)sulfonyl)phenyl)acetamide
    • N-{4-[(methylamino)sulfonyl]phenyl}acetamide
    • N-Acetyl-sulfanilsaeure-methylamid
    • N-[4-(methylamino-4-ylsulfonyl)phenyl]acetamide
    • N-acetyl-sulfanilic acid methylamide
    • N4-Acetyl-N'-methylsulfanilamide
    • CCRIS 6816
    • BRN 2697708
    • N-methyl-4-(acetamido)benzenesulfonamide; 4-acetamido-N-methylbenzenesulphonamide; ST50919936; N4-Acetyl-N1-methylsulfanilamide; Acetamide, N-(4-((methylamino)sulfonyl)phenyl)-; N(sup 4)-Acetyl-N(sup 1)-methylsulfanilamide; N-(4-Methylsulfamoylphenyl)acetamide; N-(4-((Methylamino)sulfonyl)phenyl)acetamide; N-{4-[(methylamino)sulfonyl]phenyl}acetamide; N-Acetyl-sulfanilsaeure-methylamid; N-[4-(methylamino-4-ylsulfonyl)phenyl]acetamide; N
    • MFCD00447649
    • n-(4-methylsulfamoyl-phenyl)-acetamide
    • Acetamide, N-[4-[(methylamino)sulfonyl]phenyl]-
    • CCG-283111
    • 92LBM628EN
    • Oprea1_674183
    • SCHEMBL1102020
    • N-[4-[(Methylamino)sulfonyl]phenyl]acetamide
    • F0808-1493
    • N-(4-Methylsulfamoyl-phenyl)-acetamide, 95%
    • 6884-87-3
    • AKOS003277573
    • DTXSID80218944
    • STK416453
    • N-(4-(N-methylsulfamoyl)phenyl)acetamide
    • Z32498194
    • CS-0326637
    • Inchi: 1S/C9H12N2O3S/c1-7(12)11-8-3-5-9(6-4-8)15(13,14)10-2/h3-6,10H,1-2H3,(H,11,12)
    • InChI Key: KPNNXMNEPHNUNR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C)=O)(NC)(=O)=O

Computed Properties

  • Exact Mass: 228.05696
  • Monoisotopic Mass: 228.056863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Density: 1.318
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.57
  • PSA: 75.27

N-[4-(methylsulfamoyl)phenyl]acetamide Pricemore >>

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